Betulinic Aldehyde

• CAS No.: 13159-28-9
• Product Name: Betulinic Aldehyde
• Molecular Formula: C30H48O2
• Molecular Weight: 440.7 g/mol
• IUPAC Name: 9-hydroxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carbaldehyde
• Standard InChI: InChI=1S/C30H48O2/c1-19(2)20-10-15-30(18-31)17-16-28(6)21(25(20)30)8-9-23-27(5)13-12-24(32)26(3,4)22(27)11-14-29(23,28)7/h18,20-25,32H,1,8-17H2,2-7H3
• Standard InChIKey: FELCJAPFJOPHSD-ROUWMTJPSA-N
• Isomeric SMILES: CC(=C)[C@@H]1CC[C@]2([C@H]1[C@H]3CC[C@@H]4[C@]5(CC[C@@H](C([C@@H]5CC[C@]4([C@@]3(CC2)C)C)(C)C)O)C)C=O
• SMILES: CC(=C)C1CCC2(C1C3CCC4C5(CCC(C(C5CCC4(C3(CC2)C)C)(C)C)O)C)C=O
• Canonical SMILES: CC(=C)C1CCC2(C1C3CCC4C5(CCC(C(C5CCC4(C3(CC2)C)C)(C)C)O)C)C=O
• Appearance: Solid powder
• Description: Betulinic Aldehyde is a triterpenoid that has been found in Z. cambodiana and has diverse biological activities. It is active against P. falciparum and M. tuberculosis in vitro, as well as laboratory and clinical isolates of methicillin-resistant and -sensitive S. aureus. Betulinic aldehyde inhibits dengue virus non-structural protein 5 (NS5) RNA-dependent RNA polymerase and inhibits dengue virus type 2 replication by 20 and 55% when used at concentrations of 5 and 10 μg/ml, respectively. It also inhibits growth of leukemia, melanoma, neuroblastoma, and normal fibroblast cell lines.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Betulinic Aldehyde, Betulinaldehyde, Lup-20(29)-en-28-al, 3beta-hydroxy-, NSC 250423
• Reference: 1. Suksamrarn, S., Panseeta, P., Kunchanawatta, S., et al. Ceanothane- and lupane-type triterpenes with antiplasmodial and antimycobacterial activities from Ziziphus cambodiana. Chem. Pharm. Bull. (Tokyo) 54(4), 535-537 (2006).; 2. Chung, P.Y., Chung, L.Y., and Navaratnam, P. Potential targets by pentacyclic triterpenoids from Callicarpa farinosa against methicillin-resistant and sensitive Staphylococcus aureus. Fitoterapia 94, 48-54 (2014).; 3. Peyrat, L.-A., Eparvier, V., Eydoux, C., et al. Chemical diversity and antiviral potential in the pantropical Diospyros genus. Fitoterapia 112, 9-15 (2016).; 4. Hata, K., Hori, K., Ogasawara, H., et al. Anti-leukemia activities of Lup-28-al-20(29)-en-3-one, a lupane triterpene. Toxicol. Lett. 143(1), 1-7 (2003).
• PubChem Compound: 317607
• Last Modified: Nov 11 2021